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Compound of Interest

Compound Name: L-Fructose-1-13C

Cat. No.: B7824498 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for handling L-Fructose-1-13C, including detailed personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
While L-Fructose-1-13C is not classified as a hazardous substance, adherence to good

laboratory practices and the use of appropriate PPE is crucial to minimize exposure and ensure

safety.[1] The following table summarizes the recommended PPE for handling this compound.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Glasses or Goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][2][3]

Face Shield

Recommended when there is

a potential for splashing or

generating dust, to be used in

combination with safety

glasses or goggles.

Hand Protection Gloves

While some sources state

hand protection is not required,

it is good practice to handle

with gloves.[1] Inspect gloves

for any holes or tears before

use.[4] Use proper glove

removal technique to avoid

skin contact.[4]

Body Protection Laboratory Coat

A standard laboratory coat is

sufficient for most procedures

to protect clothing from dust or

minor spills.

Respiratory Protection Dust Mask or Respirator

Respiratory protection is

generally not required for small

quantities in a well-ventilated

area.[1][5] However, if dust is

generated, a NIOSH-approved

respirator or a particulate filter

device (EN 143, P1) should be

used.[5]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling L-Fructose-1-13C ensures safety and maintains the

integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated area.[4]

Keep the container tightly sealed when not in use.[6]

2. Handling and Use:

Handle the compound in a well-ventilated area to minimize dust inhalation.[6]

Avoid direct contact with skin and eyes.[6]

Do not eat, drink, or smoke in the area where the compound is handled.[6]

After handling, wash hands thoroughly with soap and water.[6]

3. Spill Management:

In case of a spill, avoid generating dust.[6]

Use dry clean-up procedures, such as gently sweeping or vacuuming the spilled material.[6]

Place the collected material in a sealed, labeled container for disposal.[6]

4. Disposal:

Dispose of L-Fructose-1-13C and any contaminated materials in accordance with local,

state, and federal regulations.

Do not dispose of the compound down the drain.
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Consult your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of L-
Fructose-1-13C in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of L-Fructose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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